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Compound of Interest |

Compound Name: Tripropy! citrate
CAS No.: 1587-21-9
Cat. No.: B072090
- 7

Executive Summary & Immediate Directive

Tripropyl Citrate (TPC) (CAS: 1587-21-9) is a citric acid ester typically used as a plasticizer or
solvent. While it exhibits low acute toxicity compared to halogenated solvents, it is combustible
and insoluble in water.

Core Disposal Directive:

o DO NOT dispose of Tripropyl Citrate down the drain. Its lipophilic nature and high Biological
Oxygen Demand (BOD) violate standard wastewater compliance.

o DO segregate TPC into the Non-Halogenated Organic Solvent waste stream.

o DO dispose via high-temperature incineration or fuel blending through a licensed chemical
waste contractor.

Chemical Profile & Risk Assessment

To ensure safe handling, one must understand the physicochemical properties that dictate
disposal logistics. TPC belongs to the homologous series of citrate esters (between Triethyl
and Tributyl citrate).
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Table 1: Physicochemical Properties Relevant to

Disposal
Property Value | Characteristic Operational Implication
] Oily Liquid (Colorless to Pale Requires leak-proof secondary
Physical State )
Yellow) containment.

Combustible (Class 11IB). Not a

) ] D001 Ignitable waste unless
] >100°C (Estimated via ) )
Flash Point mixed with flammables, but
homologs*)
treat as flammable for storage

safety.

Strictly Prohibited from Drain
Water Solubility Negligible / Immiscible Disposal. Will phase-separate

and foul plumbing/interceptors.

Segregation Critical: Keep

o Stable; Incompatible with away from nitrates,
Reactivity o )
Strong Oxidizers perchlorates, and peroxides to
prevent exothermic reactions.
Slightly denser than water;
Specific Gravity ~1.04 g/mL sinks in aqueous biphasic

mixtures.

*Note: Exact flash points vary by purity and manufacturer. Data extrapolated from Triethyl
Citrate (150°C) and Tributyl Citrate (157°C).

Regulatory Framework (US/EU Context)

Understanding the "Why" behind the protocol ensures compliance and prevents citation.

e RCRA (USA): TPC is not a P-listed or U-listed acute hazardous waste. However, if mixed
with flammable solvents (Flash point <60°C), the entire mixture becomes D001 (Ignitable).
Best practice dictates managing pure TPC as "Non-Regulated Chemical Waste" destined for
incineration.
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 REACH (EU): Generally considered non-hazardous for transport, but waste classification
codes (EWC) for "organic chemical waste" apply.

e Environmental Fate: As an ester, TPC hydrolyzes in the environment. However, direct
release into waterways causes immediate oxygen depletion (high BOD), suffocating aquatic
life.

Operational Disposal Protocol
Phase 1: Segregation & Containerization

The Golden Rule: Never mix TPC with halogenated solvents (e.g., Chloroform, DCM) unless
unavoidable. Halogenated waste is significantly more expensive to dispose of due to the
requirement for scrubber systems during incineration.

o Select Container: Use High-Density Polyethylene (HDPE) or Glass containers.

o Why? TPC is a plasticizer and may soften certain low-grade plastics (like PVC) over time.
HDPE is chemically resistant.

» Verify Stream: Confirm the waste stream is "Non-Halogenated Organics."

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 2: Labeling

A "Self-Validating" label prevents downstream accidents.
e Standard: Use your institution’s hazardous waste label.
e Mandatory Fields:
o Full Chemical Name: "Tripropyl Citrate" (No abbreviations like "TPC").

o Hazards: Check "lrritant” (if applicable per SDS) and "Combustible."

Phase 3: Workflow Visualization

The following logic gate ensures the material ends up in the correct waste stream.
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Waste: Tripropyl Citrate

Is it mixed with other chemicals?

Does the mixture contain
Halogens (CI, Br, F)?
(e.g., DCM, Chloroform)

0 (Pure TPC)

Stream B: Halogenated
Organic Waste
(High Cost Disposal)

Does the mixture contain
Strong Oxidizers?

Stream A: Non-Halogenated
Organic Waste
(Standard Disposal)

STOP: Potential Explosion Risk.
Neutralize Oxidizers First.

Click to download full resolution via product page

Figure 1: Decision Matrix for Tripropyl Citrate Waste Stream Selection.

Spill Response Procedures

While TPC is not highly volatile, spills create a slip hazard and can damage floor finishes due to
its plasticizing nature.

PPE Requirements[1][2][3]

¢ Gloves: Nitrile (0.11 mm minimum thickness).

* Eyes: Safety glasses with side shields.[1]
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» Body: Standard lab coat and closed-toe shoes.

Response Workflow

1. Assess Volume 2. Secure Area
(< 500mL vs > 500mL) (Remove Ignition Sources)

3. Containment
(Use Vermiculite/Sand)

Click to download full resolution via product page

4. Cleanup
(Soap & Water Wash)

5. Disposal
(Bag as Solid Chemical Waste)

Figure 2: Linear workflow for managing minor laboratory spills of Tripropyl Citrate.

Detailed Cleanup Steps:

» Contain: Encircle the spill with an inert absorbent (Vermiculite, Bentonite, or Polypropylene

pads). Do not use paper towels for large pools as they become combustible wicks.

o Absorb: Allow material to absorb completely. TPC is viscous; give it time.

 Wash: TPC leaves an oily residue. Clean the surface with a detergent solution (e.g.,

Alconox) and water.

o Disposal: Place contaminated absorbents into a clear plastic bag, seal, and label as "Solid

Debris contaminated with Tripropyl Citrate."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. directpcw.com [directpcw.com]

» To cite this document: BenchChem. [Tripropyl Citrate: Laboratory Disposal and Handling
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072090#tripropyl-citrate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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